Cas no 471937-78-7 (1-Isothiocyanato-3-(trifluoromethoxy)benzene)

• Product Name: 1-Isothiocyanato-3-(trifluoromethoxy)benzene
• CAS No: 471937-78-7
• MF: C₈H₄F₃NOS
• MW: 219.18367099762
• MDL: MFCD07596437
• CID: 1067077
• PubChem ID: 5200413
• Update Time: 2025-10-28

1-Isothiocyanato-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Isothiocyanato-3-(trifluoromethoxy)benzene
• 004982
• 3-(trifluoromethoxy)benzenisothiocyanate
• 3-(Trifluoromethoxy)phenylisothiocyanate
• AC1NP9JN
• benzene, 1-isothiocyanato-3-(trifluoromethoxy)-
• CTK1C7326
• SBB013131
• TOS-BB-1122
• ZERO
• EN300-133853
• DTXSID00409458
• SY041119
• STK666928
• Isothiocyanate, 3-(trifluoromethoxy)phenyl
• 3-(trifluoromethoxy)phenyl isothiocyanate
• SCHEMBL6699663
• 471937-78-7
• ALBB-013067
• MFCD07596437
• A914900
• AKOS003381729

• MDL： MFCD07596437
• Inchi： 1S/C8H4F3NOS/c9-8(10,11)13-7-3-1-2-6(4-7)12-5-14/h1-4H
• InChI Key： HMLWHJZZNJAFOM-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 218.99656941g/mol
• Monoisotopic Mass: 218.99656941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.7Ų